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Compound of Interest

Compound Name: Cyclopropylmethanesulfonamide

Cat. No.: B1291645 Get Quote

An In-Depth Technical Guide to the Material Safety of Cyclopropylmethanesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the material safety data for

Cyclopropylmethanesulfonamide, drawing from available Safety Data Sheets (SDS). It is

intended to inform researchers, scientists, and professionals in drug development about the

known properties, potential hazards, and recommended safety procedures associated with this

compound. The information is presented to facilitate risk assessment and ensure safe handling

in a laboratory or research setting.

Chemical and Physical Properties
A summary of the available physical and chemical data for Cyclopropylmethanesulfonamide
is presented in Table 1. It is important to note that information may vary between suppliers, and

some data points are not consistently reported across all sources.

Table 1: Physical and Chemical Properties of Cyclopropylmethanesulfonamide
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Property Value Source

Molecular Formula C4H9NO2S Fisher Scientific[1]

Molecular Weight 119.18 g/mol Fisher Scientific[1]

Appearance Light brown solid crystalline Fisher Scientific[1]

Melting Point/Range 122 - 126 °C (251.6 - 258.8 °F) Fisher Scientific[1]

Boiling Point/Range No information available Fisher Scientific[1]

Flash Point No information available Fisher Scientific[1]

Solubility No information available Fisher Scientific[1]

Vapor Pressure No information available Fisher Scientific[1]

Vapor Density Not applicable Fisher Scientific[1]

pH No information available Fisher Scientific[1]

Hazard Identification and Classification
Cyclopropylmethanesulfonamide is associated with several hazard classifications, which

may differ slightly depending on the supplier and the regulatory framework being followed (e.g.,

GHS). A consolidated summary of identified hazards is provided below.

Table 2: GHS Hazard Classification for Cyclopropylmethanesulfonamide
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Hazard Class Category Hazard Statement Source

Acute Toxicity, Oral Category 2
H300: Fatal if

swallowed
Sigma-Aldrich[2]

Skin Irritation Category 2
H315: Causes skin

irritation
AK Scientific, Inc.[3]

Serious Eye Irritation Category 2A
H319: Causes serious

eye irritation
AK Scientific, Inc.[3]

Germ Cell

Mutagenicity
Category 2

H341: Suspected of

causing genetic

defects

Sigma-Aldrich[2]

Reproductive Toxicity Category 1B

H360: May damage

fertility or the unborn

child

Sigma-Aldrich[2]

Specific Target Organ

Toxicity - Single

Exposure (Respiratory

system)

Category 3
H335: May cause

respiratory irritation
AK Scientific, Inc.[3]

Hazardous to the

Aquatic Environment,

Short-Term (Acute)

Category 2
H401: Toxic to aquatic

life
Sigma-Aldrich[2]

Hazardous to the

Aquatic Environment,

Long-Term (Chronic)

Category 2

H411: Toxic to aquatic

life with long lasting

effects

Sigma-Aldrich[2]

Signal Word: Danger[2], Warning[3]

Hazard Pictograms:

Skull and Crossbones (for acute toxicity)[2]

Health Hazard (for mutagenicity and reproductive toxicity)[2]

Exclamation Mark (for skin/eye/respiratory irritation)[3]
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Environment (for aquatic toxicity)[2]

Experimental Protocols for Safety Assessment
While specific experimental safety studies for Cyclopropylmethanesulfonamide are not

publicly available, this section outlines standard protocols that are crucial for evaluating the

toxicological profile of novel sulfonamides. These methodologies are based on established

practices in toxicology and drug development.

In Vitro Cytotoxicity Assay (MTT Assay)
The MTT assay is a colorimetric method used to assess cell viability. It is a foundational in vitro

test to determine the cytotoxic potential of a compound.

Methodology:

Cell Culture: Plate a suitable human cell line (e.g., HepG2 for hepatotoxicity screening) in a

96-well plate and allow the cells to attach for 24 hours.

Compound Exposure: Treat the cells with a range of concentrations of

Cyclopropylmethanesulfonamide and incubate for a specified period (e.g., 24, 48, or 72

hours).

MTT Addition: Add MTT solution to each well and incubate to allow for the formation of

formazan crystals by viable cells.

Solubilization: Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to dissolve

the formazan crystals.

Data Acquisition: Measure the absorbance of the solution at a specific wavelength (typically

around 570 nm) using a microplate reader. The absorbance is directly proportional to the

number of viable cells.

In Vivo Genotoxicity Assessment (Micronucleus Assay)
The in vivo micronucleus assay is a standard test to evaluate a substance's potential to cause

chromosomal damage.
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Methodology:

Animal Dosing: Administer Cyclopropylmethanesulfonamide to a rodent model (e.g., mice

or rats) at multiple dose levels over a set period.

Tissue Sampling: Collect peripheral blood or bone marrow samples at appropriate time

points after the final dose.

Slide Preparation: Prepare slides with the collected cells and stain them to visualize

micronuclei.

Microscopic Analysis: Analyze the slides under a microscope to quantify the frequency of

micronucleated reticulocytes or erythrocytes.

Data Analysis: Compare the frequency of micronuclei in the treated groups to a control group

to determine if the compound induces a statistically significant increase in chromosomal

damage.

Handling, Storage, and First Aid
Proper handling and storage are critical to minimize exposure and ensure the stability of the

compound.

Table 3: Handling, Storage, and First-Aid Recommendations
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Aspect Recommendation Source

Handling

Avoid contact with skin, eyes,

and clothing. Do not breathe

dust. Use only in a well-

ventilated area or under a

chemical fume hood. Wash

hands thoroughly after

handling.[1][3]

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place. Store locked

up.[1][3]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Get medical attention if

irritation persists.[1][3]

Skin Contact

Wash off immediately with

plenty of soap and water.

Remove contaminated

clothing. Get medical

advice/attention if skin irritation

occurs.[1][3]

Inhalation

Remove person to fresh air

and keep comfortable for

breathing. Call a poison center

or doctor if you feel unwell.[3]

Ingestion

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor. Rinse mouth. Do NOT

induce vomiting.[2][4]
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Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling

Cyclopropylmethanesulfonamide.

Table 4: Recommended Personal Protective Equipment

PPE Type Specification Source

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

Fisher Scientific[1]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

Fisher Scientific[1]

Respiratory Protection

No protective equipment is

needed under normal use

conditions. If dust is

generated, a particle filter is

recommended. For higher-risk

activities, use a NIOSH/MSHA

or European Standard EN 149

approved respirator.[1][4]

Visualizations
General Workflow for Chemical Safety Assessment
The following diagram illustrates a typical workflow for assessing the safety of a chemical

compound based on its Material Safety Data Sheet.
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Phase 1: Information Gathering

Phase 2: Hazard Identification & Risk Assessment

Phase 3: Control Measures & Emergency Preparedness

Phase 4: Implementation & Review

Obtain Material Safety Data Sheet (MSDS/SDS)

Review Physical and Chemical Properties

Identify Hazard Classifications (GHS)

Assess Routes of Exposure

Evaluate Toxicological Data (Acute, Chronic, etc.)

Determine Required Personal Protective Equipment (PPE)

Establish Safe Handling and Storage Procedures

Review First-Aid and Emergency Procedures

Implement Safety Protocols in the Workplace

Provide Training to Personnel

Regularly Review and Update Safety Procedures

Click to download full resolution via product page

Caption: Workflow for Chemical Safety Assessment.
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Potential Sulfonamide Toxicity Pathway
This diagram outlines a generalized signaling pathway that can be involved in sulfonamide-

induced toxicity, particularly hypersensitivity reactions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1291645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Metabolic Activation

Cellular Response

Immune System Activation

Sulfonamide Drug

CYP450 Enzymes (Liver)

Metabolism

Reactive Metabolite (e.g., Nitroso)

Haptenation (Covalent binding to proteins)

Neoantigen Formation

Antigen Presenting Cell (APC) Uptake

T-Cell Activation

Presentation

Cytokine Release

Inflammatory Response & Cell Damage

Click to download full resolution via product page

Caption: Generalized Sulfonamide Toxicity Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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